(3aS,4S,5S,6R,7aS)-4-(ethoxycarbonyl)-6-ethyl-1-oxooctahydro-1H-indene-5-carboxylic acid
(3aS,4S,5S,6R,7aS)-4-(ethoxycarbonyl)-6-ethyl-1-oxooctahydro-1H-indene-5-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
130274-13-4
VCID:
VC0177982
InChI:
InChI=1S/C15H22O5/c1-3-8-7-10-9(5-6-11(10)16)13(12(8)14(17)18)15(19)20-4-2/h8-10,12-13H,3-7H2,1-2H3,(H,17,18)/t8-,9+,10+,12+,13+/m1/s1
SMILES:
CCC1CC2C(CCC2=O)C(C1C(=O)O)C(=O)OCC
Molecular Formula:
C15H22O5
Molecular Weight:
282.33 g/mol
(3aS,4S,5S,6R,7aS)-4-(ethoxycarbonyl)-6-ethyl-1-oxooctahydro-1H-indene-5-carboxylic acid
CAS No.: 130274-13-4
Main Products
VCID: VC0177982
Molecular Formula: C15H22O5
Molecular Weight: 282.33 g/mol
| CAS No. | 130274-13-4 |
|---|---|
| Product Name | (3aS,4S,5S,6R,7aS)-4-(ethoxycarbonyl)-6-ethyl-1-oxooctahydro-1H-indene-5-carboxylic acid |
| Molecular Formula | C15H22O5 |
| Molecular Weight | 282.33 g/mol |
| IUPAC Name | (3aS,4S,5S,6R,7aS)-4-ethoxycarbonyl-6-ethyl-1-oxo-2,3,3a,4,5,6,7,7a-octahydroindene-5-carboxylic acid |
| Standard InChI | InChI=1S/C15H22O5/c1-3-8-7-10-9(5-6-11(10)16)13(12(8)14(17)18)15(19)20-4-2/h8-10,12-13H,3-7H2,1-2H3,(H,17,18)/t8-,9+,10+,12+,13+/m1/s1 |
| Standard InChIKey | JXRHNMLWDGTBKL-TZIOMAPQSA-N |
| Isomeric SMILES | CC[C@@H]1C[C@H]2[C@H](CCC2=O)[C@@H]([C@H]1C(=O)O)C(=O)OCC |
| SMILES | CCC1CC2C(CCC2=O)C(C1C(=O)O)C(=O)OCC |
| Canonical SMILES | CCC1CC2C(CCC2=O)C(C1C(=O)O)C(=O)OCC |
| Synonyms | (3aS,4S,5S,6R,7aS)-4-(ethoxycarbonyl)-6-ethyl-1-oxooctahydro-1H-indene-5-carboxylic acid |
| PubChem Compound | 14629430 |
| Last Modified | Nov 17 2021 |
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